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Compound of Interest

Compound Name:

(2-

(Trifluoromethoxy)phenyl)methane

sulfonyl chloride

Cat. No.: B056528 Get Quote

Technical Guide: (2-
(Trifluoromethoxy)phenyl)methanesulfonyl
chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and chemical properties of

(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride. Due to the limited availability of

public data for this specific compound, information on closely related sulfonyl chlorides is

included to provide a broader context for its potential characteristics and reactivity.
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Property Value Source

IUPAC Name

[2-

(trifluoromethoxy)phenyl]metha

nesulfonyl chloride

CAS Number 116827-38-4

Molecular Formula C₈H₆ClF₃O₃S [1]

Molecular Weight 274.64 g/mol [1]

Synonyms

2-

(Trifluoromethoxy)benzylsulfon

yl chloride

Physical Form Solid

Physical Properties
Specific quantitative physical properties such as melting point, boiling point, density, and

solubility for (2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride are not readily available

in the public domain. However, data for structurally related compounds are presented below for

reference and comparison.

Compound Melting Point (°C) Boiling Point (°C)
Density (g/mL at
25°C)

Trifluoromethanesulfo

nyl chloride
29-32 1.583[2]

2-

(Trifluoromethyl)benze

nesulfonyl chloride

133-135 /14 mmHg 1.585

(2-

Fluorophenyl)methane

sulfonyl chloride

37-39
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Synthesis and Reactivity
Detailed experimental protocols for the synthesis of (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride are not publicly documented. However,

the synthesis of analogous sulfonyl chlorides typically involves the chlorination of the

corresponding sulfonic acid or sulfonate salt.

A general synthetic approach often involves the use of chlorinating agents such as thionyl

chloride (SOCl₂) or chlorosulfonic acid (ClSO₃H). For instance, the synthesis of 4-

(Trifluoromethoxy)phenylmethanesulfonyl chloride can be achieved by reacting the

corresponding sulfonic acid derivative with an excess of thionyl chloride, often in a suitable

solvent like dichloromethane (DCM) with a catalytic amount of dimethylformamide (DMF)[3].

Another common method is the direct chlorosulfonation of a suitable aromatic precursor[4].

(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride is a reactive compound that can

serve as a precursor for the synthesis of various sulfonamide derivatives. The sulfonyl chloride

moiety is susceptible to nucleophilic attack by amines, alcohols, and other nucleophiles,

leading to the formation of new C-S bonds. This reactivity is crucial in medicinal chemistry for

the introduction of the trifluoromethoxy-substituted benzylsulfonyl group into target

molecules[5].

Safety Information
The following safety information has been reported for (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride:

Pictograms: GHS05 (Corrosion), GHS07 (Harmful)

Signal Word: Danger

Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if

inhaled), H314 (Causes severe skin burns and eye damage)

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P309+P311 (IF exposed or if you feel unwell: Call a POISON

CENTER or doctor/physician)
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Experimental Workflows
While a specific experimental workflow for the synthesis of (2-
(Trifluoromethoxy)phenyl)methanesulfonyl chloride is not available, a generalized workflow

for the synthesis of a sulfonyl chloride from a sulfonic acid precursor is depicted below. This

diagram illustrates the key steps that would likely be involved in such a synthesis.
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methanesulfonyl chloride

Click to download full resolution via product page

Caption: Generalized workflow for sulfonyl chloride synthesis.

Applications in Research and Drug Development
(2-(Trifluoromethoxy)phenyl)methanesulfonyl chloride serves as a valuable building block

in medicinal chemistry and drug discovery. The trifluoromethoxy group is known to enhance

metabolic stability and lipophilicity, which can improve the pharmacokinetic properties of drug

candidates. As a sulfonyl chloride, this compound is primarily used to synthesize sulfonamides,

a class of compounds with a wide range of biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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